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Compound of Interest

Compound Name: trans-2-Phenyl-1-cyclohexanol

Cat. No.: B1200244 Get Quote

Essential Safety and Handling Guide for trans-2-
Phenyl-1-cyclohexanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

trans-2-Phenyl-1-cyclohexanol, ensuring the well-being of laboratory personnel and

adherence to safety protocols.

Personal Protective Equipment (PPE)
When handling trans-2-Phenyl-1-cyclohexanol, the following personal protective equipment

is essential to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment

Eye Protection Eyeshields or safety glasses with side-shields

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber)

Respiratory Protection Type N95 (US) or equivalent dust mask

Body Protection Laboratory coat
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational procedure is critical to safely manage trans-2-
Phenyl-1-cyclohexanol in a laboratory setting.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Confirm that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before commencing work.

Donning PPE:

Put on a laboratory coat.

Wear appropriate chemical-resistant gloves.

Fit and wear a Type N95 respirator.

Put on eyeshields for eye protection.

Handling the Compound:

Avoid the formation of dust and aerosols.[1]

Do not breathe vapors, mist, or gas.[1]

Prevent contact with skin and eyes.[1]

Weigh and transfer the solid compound carefully to minimize dust generation.

In Case of Exposure:

Skin Contact: Immediately wash off with soap and plenty of water and consult a physician.

[1]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting.[1]

Disposal Plan: Waste Management Protocol
Proper disposal of trans-2-Phenyl-1-cyclohexanol and its containers is crucial to prevent

environmental contamination and comply with regulations.

Waste Segregation:

Collect waste trans-2-Phenyl-1-cyclohexanol in a designated, labeled, and sealed

container.

Do not mix with other waste streams unless compatible.

Container Management:

Use a suitable, closed container for disposal.[1]

Disposal Route:

Dispose of the chemical waste in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to arrange for pickup and disposal.

Do not allow the chemical to enter drains.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for trans-2-Phenyl-1-cyclohexanol.
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Property Value

Molecular Formula C₁₂H₁₆O

Molecular Weight 176.25 g/mol [2][3]

Appearance Solid[2]

Melting Point 53-55 °C (lit.)[2] / 63-66 °C (lit.)

Boiling Point 152-155 °C/16 mmHg (lit.)[2] / 276-281 °C (lit.)

Flash Point 113 °C - closed cup[2]

CAS Number 2362-61-0[2][3] / 98919-68-7
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Workflow for Handling and Disposal of trans-2-Phenyl-1-cyclohexanol
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Caption: Logical workflow for the safe handling and disposal of trans-2-Phenyl-1-
cyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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